Cas no 1443323-17-8 (Ethyl 5-(3,5-dichloro-phenoxy)pentanoate)

• Product Name: Ethyl 5-(3,5-dichloro-phenoxy)pentanoate
• CAS No: 1443323-17-8
• MF: C₁₃H₁₆Cl₂O₃
• MW: 291.170342445374
• MDL: MFCD18911526
• CID: 5190004
• Update Time: 2026-03-05

Ethyl 5-(3,5-dichloro-phenoxy)pentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(3,5-dichloro-phenoxy)pentanoate

• MDL： MFCD18911526
• Inchi： 1S/C13H16Cl2O3/c1-2-17-13(16)5-3-4-6-18-12-8-10(14)7-11(15)9-12/h7-9H,2-6H2,1H3
• InChI Key： PXMLVBDRVTVUJO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCCCOC1=CC(Cl)=CC(Cl)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8

Additional information on Ethyl 5-(3,5-dichloro-phenoxy)pentanoate

Research Brief on Ethyl 5-(3,5-dichloro-phenoxy)pentanoate (CAS: 1443323-17-8): Recent Advances and Applications

Ethyl 5-(3,5-dichloro-phenoxy)pentanoate (CAS: 1443323-17-8) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and agrochemicals. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex molecules with pharmacological properties. Its structure, featuring a dichloro-phenoxy moiety linked to a pentanoate ester, makes it a versatile building block for the development of novel bioactive compounds. Researchers have explored its utility in the design of enzyme inhibitors, particularly those targeting inflammatory pathways and metabolic disorders.

One of the most notable advancements in the study of Ethyl 5-(3,5-dichloro-phenoxy)pentanoate is its application in the development of anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study reported a significant reduction in inflammatory markers in animal models, suggesting potential for further development into non-steroidal anti-inflammatory drugs (NSAIDs).

In addition to its pharmaceutical applications, Ethyl 5-(3,5-dichloro-phenoxy)pentanoate has also been investigated for its use in agrochemicals. Its dichloro-phenoxy component is structurally similar to known herbicides, and recent research has explored its efficacy as a plant growth regulator. Preliminary findings indicate that it may influence auxin-like activity, which could lead to the development of new herbicides or plant growth promoters with improved selectivity and environmental safety profiles.

The synthesis of Ethyl 5-(3,5-dichloro-phenoxy)pentanoate has been optimized in recent years to improve yield and purity. A 2022 study in Organic Process Research & Development detailed a scalable, green chemistry approach that minimizes the use of hazardous solvents and reduces waste generation. This advancement is particularly important for industrial-scale production, where efficiency and environmental considerations are paramount.

Despite these promising developments, challenges remain in the full characterization of Ethyl 5-(3,5-dichloro-phenoxy)pentanoate's pharmacological profile. Current research is focused on elucidating its mechanism of action at the molecular level, as well as its pharmacokinetics and toxicity in vivo. Further studies are also needed to explore its potential in combination therapies and its stability under various environmental conditions.

In conclusion, Ethyl 5-(3,5-dichloro-phenoxy)pentanoate (CAS: 1443323-17-8) represents a compound of significant interest in both pharmaceutical and agrochemical research. Its versatile structure and demonstrated biological activities make it a promising candidate for further development. Ongoing research will likely uncover additional applications and refine its synthesis and use in various industries, contributing to advancements in chemical biology and medicine.